Cas no 24010-07-9 (2-Quinolinecarboxaldehyde, 5,7-dichloro-8-hydroxy-)

2-Quinolinecarboxaldehyde, 5,7-dichloro-8-hydroxy- structure
24010-07-9 structure
Product Name:2-Quinolinecarboxaldehyde, 5,7-dichloro-8-hydroxy-
CAS No:24010-07-9
MF:C10H5Cl2NO2
MW:242.058200597763
CID:1419538
PubChem ID:57376113
Update Time:2025-04-20

2-Quinolinecarboxaldehyde, 5,7-dichloro-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxaldehyde, 5,7-dichloro-8-hydroxy-
    • 5,7-dichloro-8-hydroxy-2-Quinolinecarboxaldehyde
    • 5,7-DICHLORO-8-HYDROXYQUINOLINE-2-CARBALDEHYDE
    • DTXSID40725104
    • 5,7-Dichloro-8-hydroxyquinoline-2-carboxaldehyde
    • DA-38222
    • 24010-07-9
    • GMNHGORTGXSGOK-UHFFFAOYSA-N
    • SCHEMBL3819661
    • Inchi: 1S/C10H5Cl2NO2/c11-7-3-8(12)10(15)9-6(7)2-1-5(4-14)13-9/h1-4,15H
    • InChI Key: GMNHGORTGXSGOK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C2C1=CC=C(C=O)N=2)O)Cl

Computed Properties

  • Exact Mass: 240.96985
  • Monoisotopic Mass: 240.9697338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
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